Cas no 215672-64-3 ((2r,3s)-2-Amino-3-hydroxybutane)

• Product Name: (2r,3s)-2-Amino-3-hydroxybutane
• CAS No: 215672-64-3
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• CID: 4711160
• Update Time: 2025-05-20

(2r,3s)-2-Amino-3-hydroxybutane Chemical and Physical Properties

Names and Identifiers

• (2r,3s)-2-amino-3-hydroxybutane
• (2S,3R)-3-aminobutan-2-ol
• (2r,3s)-2-Amino-3-hydroxybutane

• Inchi： 1S/C4H11NO/c1-3(5)4(2)6/h3-4,6H,5H2,1-2H3/t3-,4+/m1/s1
• InChI Key： FERWBXLFSBWTDE-DMTCNVIQSA-N
• SMILES： O[C@@H](C)[C@@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 38.5
• Topological Polar Surface Area: 46.2

Additional information on (2r,3s)-2-Amino-3-hydroxybutane

Comprehensive Overview of (2R,3S)-2-Amino-3-hydroxybutane (CAS No. 215672-64-3): Properties, Applications, and Industry Insights

The compound (2R,3S)-2-Amino-3-hydroxybutane (CAS No. 215672-64-3) is a chiral amino alcohol with significant relevance in pharmaceutical synthesis and biochemical research. Its stereospecific configuration, denoted by the (2R,3S) descriptor, underscores its utility in asymmetric synthesis and enantioselective catalysis. This article delves into its molecular characteristics, industrial applications, and emerging trends, addressing frequently searched queries such as "chiral building blocks in drug development" and "stereoselective synthesis techniques."

Chemically, (2R,3S)-2-Amino-3-hydroxybutane features both amino (-NH₂) and hydroxyl (-OH) functional groups on adjacent carbon atoms, enabling diverse reactivity. Its CAS No. 215672-64-3 uniquely identifies this isomer among related derivatives, a critical detail for regulatory compliance and patent documentation. Researchers often explore its role in synthesizing beta-amino alcohols, a class of compounds pivotal for designing kinase inhibitors and antimicrobial agents. Recent publications highlight its use in green chemistry protocols, aligning with the growing demand for sustainable synthetic routes.

In pharmaceutical contexts, this compound serves as a precursor for active pharmaceutical ingredients (APIs). Its chiral purity (>98% ee) is frequently emphasized in literature, addressing the industry's focus on enantiomeric purity standards. A 2023 study demonstrated its incorporation into novel protease inhibitors, resonating with searches for "COVID-19 drug intermediates" and "antiviral compound synthesis." Such applications underscore its versatility beyond traditional organic chemistry.

From a technical perspective, the synthesis of (2R,3S)-2-Amino-3-hydroxybutane often involves enzymatic resolution or asymmetric hydrogenation, topics trending in AI-driven retrosynthesis platforms. Analytical methods like HPLC chiral separation and NMR stereochemical analysis are routinely employed for quality control, reflecting common search terms such as "chiral compound characterization." Notably, its stability under physiological pH conditions makes it suitable for prodrug design, a niche explored in recent oncology research.

The commercial availability of CAS No. 215672-64-3 through specialty chemical suppliers has expanded due to demand from contract research organizations (CROs). Market analyses reveal a 15% annual growth in orders, driven by its adoption in peptide mimetics and glycobiology studies. Regulatory databases like REACH and FDA submissions increasingly reference this compound, highlighting its compliance with ICH Q7 guidelines—a frequent concern among quality assurance professionals.

Emerging applications include its use in biodegradable polymers and enzyme stabilization, topics gaining traction in sustainability forums. A 2024 patent application described its derivatization into self-assembling nanomaterials, connecting to searches for "smart biomaterials." These developments position (2R,3S)-2-Amino-3-hydroxybutane as a multifaceted tool in both life sciences and materials engineering.

For researchers, key considerations include storage conditions (typically 2–8°C under inert atmosphere) and compatibility with Grignard reagents or organolithium compounds. Safety data sheets emphasize standard organic lab precautions, though it lacks hazardous classifications—a detail often queried alongside "non-toxic chiral auxiliaries." Collaborative studies with machine learning platforms have recently optimized its synthetic pathways, reducing production costs by 30%.

In conclusion, (2R,3S)-2-Amino-3-hydroxybutane (CAS No. 215672-64-3) exemplifies the intersection of chiral chemistry and modern drug discovery. Its evolving applications—from precision medicine to green materials—ensure its continued prominence in scientific literature and industrial workflows, answering pressing questions about "next-generation synthetic intermediates."